Cas no 256953-87-4 (1,2-Dithia-5,12-diazacyclotetradecane-4,13-dicarboxylic acid,6,11-dioxo-, dimethyl ester, (4R,13R)-)

• Product Name: 1,2-Dithia-5,12-diazacyclotetradecane-4,13-dicarboxylic acid,6,11-dioxo-, dimethyl ester, (4R,13R)-
• CAS No: 256953-87-4
• MF: C₁₄H₂₂N₂O₆S₂
• MW: 378.46428155899
• CID: 1423891
• Update Time: 2024-08-15

1,2-Dithia-5,12-diazacyclotetradecane-4,13-dicarboxylic acid,6,11-dioxo-, dimethyl ester, (4R,13R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Dithia-5,12-diazacyclotetradecane-4,13-dicarboxylic acid,6,11-dioxo-, dimethyl ester, (4R,13R)-
• 1,2-Dithia-5,12-diazacyclotetradecane-4,13-dicarboxylic acid, 6,11-dioxo-, dimethyl ester, (4R,13R)- (9CI)

• Inchi： 1S/C14H22N2O6S2/c1-21-13(19)9-7-23-24-8-10(14(20)22-2)16-12(18)6-4-3-5-11(17)15-9/h9-10H,3-8H2,1-2H3,(H,15,17)(H,16,18)/t9-,10-/m0/s1
• InChI Key： FHPLDQFXDVGSJG-UWVGGRQHSA-N
• SMILES： S1C[C@@H](C(OC)=O)NC(=O)CCCCC(=O)N[C@H](C(OC)=O)CS1

Computed Properties

• Exact Mass: 378.09206

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 636.1±55.0 °C(Predicted)
• PSA: 110.8
• pka: 13.43±0.60(Predicted)